Cas no 2418709-95-0 (4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 2418709-95-0
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• MDL: MFCD32679318
• CID: 5685510
• PubChem ID: 154577494
• Update Time: 2025-06-09

4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2418709-95-0
• 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one
• EN300-24198911
• 4-Pyridin-2-yl-1,3-dihydroquinoxalin-2-one

• MDL： MFCD32679318
• Inchi： 1S/C13H11N3O/c17-13-9-16(12-7-3-4-8-14-12)11-6-2-1-5-10(11)15-13/h1-8H,9H2,(H,15,17)
• InChI Key： PEWBKYMGZIYZQZ-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CN=2)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 4-(Pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2418709-95-0)

4-(Pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2418709-95-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoxalines, which are known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

The chemical structure of 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one consists of a quinoxaline core fused with a tetrahydroquinoline ring and a pyridine substituent. The presence of these functional groups imparts the molecule with a high degree of structural rigidity and specific interactions with biological targets. This structural complexity has led to extensive research into its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one as an inhibitor of various kinases involved in signal transduction pathways. Kinases are key enzymes that play crucial roles in cellular processes such as cell growth, proliferation, and apoptosis. Inhibition of specific kinases can lead to the modulation of these pathways, making them attractive targets for the development of anticancer drugs.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one exhibited potent inhibitory activity against the tyrosine kinase ABL1. The compound was found to effectively inhibit the phosphorylation of ABL1 substrates in vitro and showed promising antiproliferative effects in ABL1-overexpressing cancer cell lines. These findings suggest that 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one could be a valuable lead compound for the development of targeted therapies for cancers driven by ABL1 overexpression.

In addition to its anticancer potential, 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research conducted by a team at the University of California in 2020 demonstrated that 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one could effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory disorders.

The pharmacokinetic properties of 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one, several research groups are currently conducting preclinical studies to assess its safety and efficacy in animal models of cancer and inflammation. These studies will provide valuable insights into the mechanisms of action and potential side effects of the compound.

In conclusion, 4-(pyridin-2-yl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2418709-95-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a targeted therapy for cancer and inflammatory diseases. Ongoing research will continue to elucidate its mechanisms of action and optimize its therapeutic potential.